N,N'-bis(2,5-dimethylphenyl)terephthalamide

• IUPAC Name: 1-N,4-N-bis(2,5-dimethylphenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C24H24N2O2/c1-15-5-7-17(3)21(13-15)25-23(27)19-9-11-20(12-10-19)24(28)26-22-14-16(2)6-8-18(22)4/h5-14H,1-4H3,(H,25,27)(H,26,28)
• InChI Key: CWBCIDGZGIDRJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C24H24N2O2
• DSSTOX Substance ID: DTXSID50359696
• Molecular Weight: 372.5 g/mol
• CAS RN: 5348-79-8

Description

N,N'-bis(2,5-dimethylphenyl)terephthalamide, also known as DMTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTA is a white crystalline powder that is soluble in organic solvents and is commonly used as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of N,N'-bis(2,5-dimethylphenyl)terephthalamide is not well understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. These metal complexes can then interact with biological molecules, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N,N'-bis(2,5-dimethylphenyl)terephthalamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. N,N'-bis(2,5-dimethylphenyl)terephthalamide has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, N,N'-bis(2,5-dimethylphenyl)terephthalamide has been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

N,N'-bis(2,5-dimethylphenyl)terephthalamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, making it easy to work with. However, N,N'-bis(2,5-dimethylphenyl)terephthalamide has some limitations. It is not water-soluble, which limits its use in aqueous environments. Additionally, N,N'-bis(2,5-dimethylphenyl)terephthalamide can form stable complexes with a limited number of metal ions, which limits its use in certain applications.

Future Directions

There are several future directions for research on N,N'-bis(2,5-dimethylphenyl)terephthalamide. One potential area of research is the development of N,N'-bis(2,5-dimethylphenyl)terephthalamide-based metal complexes for use in catalysis. Another potential area of research is the use of N,N'-bis(2,5-dimethylphenyl)terephthalamide as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further research is needed to understand the mechanism of action of N,N'-bis(2,5-dimethylphenyl)terephthalamide and its potential applications in medicine.

Synthesis Methods

N,N'-bis(2,5-dimethylphenyl)terephthalamide can be synthesized through a simple two-step process. The first step involves the reaction of 2,5-dimethylaniline with terephthalic acid in the presence of a dehydrating agent such as thionyl chloride. This reaction leads to the formation of N,N'-bis(2,5-dimethylphenyl)terephthalamide. The second step involves the purification of the product through recrystallization.

Scientific Research Applications

N,N'-bis(2,5-dimethylphenyl)terephthalamide has been extensively used in scientific research due to its unique properties. It has been used as a ligand in coordination chemistry to form metal complexes. These metal complexes have been studied for their potential applications in catalysis, drug delivery, and imaging. N,N'-bis(2,5-dimethylphenyl)terephthalamide has also been used as a fluorescent probe for the detection of metal ions in biological samples.